Cas no 565425-00-5 ([2-(4-ethoxycarbonyl-3,5-dimethyl-1H-pyrrol-2-yl)-2-oxoethyl] 2-chloropyridine-3-carboxylate)

• Product Name: [2-(4-ethoxycarbonyl-3,5-dimethyl-1H-pyrrol-2-yl)-2-oxoethyl] 2-chloropyridine-3-carboxylate
• CAS No: 565425-00-5
• MF: C₁₇H₁₇ClN₂O₅
• MW: 364.780283689499
• CID: 5989216
• PubChem ID: 3424520
• Update Time: 2025-10-22

[2-(4-ethoxycarbonyl-3,5-dimethyl-1H-pyrrol-2-yl)-2-oxoethyl] 2-chloropyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2-[4-(ethoxycarbonyl)-3,5-dimethyl-1H-pyrrol-2-yl]-2-oxoethyl 2-chloropyridine-3-carboxylate
• DTXSID001321497
• AKOS033713256
• [2-(4-ethoxycarbonyl-3,5-dimethyl-1H-pyrrol-2-yl)-2-oxoethyl] 2-chloropyridine-3-carboxylate
• CHEMBL1709379
• 565425-00-5
• SMR001316279
• MLS002248820
• EN300-26600222
• Z19817643

• Inchi： 1S/C17H17ClN2O5/c1-4-24-17(23)13-9(2)14(20-10(13)3)12(21)8-25-16(22)11-6-5-7-19-15(11)18/h5-7,20H,4,8H2,1-3H3
• InChI Key： XBBODNRSPKDPQQ-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=CN=1)C(=O)OCC(C1=C(C)C(C(=O)OCC)=C(C)N1)=O

Computed Properties

• Exact Mass: 364.0825993g/mol
• Monoisotopic Mass: 364.0825993g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 8
• Complexity: 515
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 98.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids

Additional information on [2-(4-ethoxycarbonyl-3,5-dimethyl-1H-pyrrol-2-yl)-2-oxoethyl] 2-chloropyridine-3-carboxylate

Recent Advances in the Study of [2-(4-ethoxycarbonyl-3,5-dimethyl-1H-pyrrol-2-yl)-2-oxoethyl] 2-chloropyridine-3-carboxylate (CAS: 565425-00-5)

The compound [2-(4-ethoxycarbonyl-3,5-dimethyl-1H-pyrrol-2-yl)-2-oxoethyl] 2-chloropyridine-3-carboxylate (CAS: 565425-00-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique pyrrole and pyridine moieties, has shown promising potential in various therapeutic applications. Recent studies have focused on elucidating its mechanism of action, optimizing its synthetic pathways, and exploring its biological activities, particularly in the context of anti-inflammatory and anticancer therapies.

One of the key breakthroughs in the study of this compound is its role as a potent inhibitor of specific enzymatic pathways involved in inflammatory responses. Researchers have demonstrated that it selectively targets cyclooxygenase-2 (COX-2), an enzyme implicated in the production of pro-inflammatory prostaglandins. This selectivity is crucial, as it minimizes the gastrointestinal side effects commonly associated with non-selective COX inhibitors. In vitro and in vivo studies have confirmed its efficacy in reducing inflammation markers, making it a candidate for further development as an anti-inflammatory agent.

In addition to its anti-inflammatory properties, recent investigations have highlighted the anticancer potential of [2-(4-ethoxycarbonyl-3,5-dimethyl-1H-pyrrol-2-yl)-2-oxoethyl] 2-chloropyridine-3-carboxylate. Preliminary studies indicate that this compound induces apoptosis in certain cancer cell lines by modulating the activity of key apoptotic proteins, such as Bcl-2 and caspase-3. Furthermore, its ability to inhibit angiogenesis—a critical process in tumor growth and metastasis—has been observed in animal models. These findings suggest that this molecule could serve as a scaffold for the development of novel anticancer drugs.

The synthetic chemistry community has also made strides in optimizing the production of this compound. Recent publications describe improved synthetic routes that enhance yield and purity while reducing the use of hazardous reagents. For instance, a green chemistry approach utilizing microwave-assisted synthesis has been reported to significantly shorten reaction times and improve overall efficiency. These advancements are pivotal for scaling up production and facilitating further pharmacological studies.

Despite these promising developments, challenges remain. The pharmacokinetic profile of [2-(4-ethoxycarbonyl-3,5-dimethyl-1H-pyrrol-2-yl)-2-oxoethyl] 2-chloropyridine-3-carboxylate, including its bioavailability and metabolic stability, requires further investigation. Additionally, comprehensive toxicology studies are needed to ensure its safety profile aligns with regulatory standards for clinical development. Collaborative efforts between academia and industry will be essential to address these gaps and translate these findings into therapeutic applications.

In conclusion, the compound [2-(4-ethoxycarbonyl-3,5-dimethyl-1H-pyrrol-2-yl)-2-oxoethyl] 2-chloropyridine-3-carboxylate (CAS: 565425-00-5) represents a promising candidate in the fields of anti-inflammatory and anticancer drug development. Recent research has shed light on its biological activities, synthetic optimization, and potential therapeutic applications. Continued exploration of its mechanisms and pharmacokinetics will be critical for advancing this molecule toward clinical trials and eventual commercialization.